![molecular formula C12H9ClFN5O3 B5507390 N'-(2-chloro-6-fluorobenzylidene)-2-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)acetohydrazide](/img/structure/B5507390.png)
N'-(2-chloro-6-fluorobenzylidene)-2-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Synthesis of similar compounds often involves condensation reactions between appropriate aldehydes and hydrazide derivatives. For example, Li Wei-hua et al. (2006) synthesized a related compound by reacting 4-fluorobenzaldehyde with 2-(1H-1,2,4-triazole-1-yl) acetohydrazide, confirming the structure via various analytical methods including X-ray diffraction (Li Wei-hua et al., 2006).
Scientific Research Applications
Synthesis and Structural Analysis
N'-(4-fluorobenzylidene)-2-(1H-1,2,4-triazole-1-yl) acetohydrazide, a compound similar to the one , was synthesized and its structure was confirmed through various methods including elemental analysis, MS, H-1 NMR, IR, and X-ray diffraction. This study provides insight into the synthesis and structural analysis of related compounds (Li Wei-hua et al., 2006).
Biological Evaluation
Another study focused on the synthesis and biological evaluation of 1,2,3,5-Tetrasubstituted-1,2,4-triazine-6-ones, which are structurally related to the compound . This research provides an understanding of the synthesis process and potential biological activities of such compounds (J. Hasanen et al., 2017).
Solvent-Free Synthesis Method
A study on the solvent-free synthesis of triazines used N-halosulfonamides as efficient catalysts. This method relates to the synthesis of compounds like the one mentioned, offering an environmentally friendly approach (R. Ghorbani‐Vaghei et al., 2015).
Antimicrobial Activities
Research on vanadium(V) complexes derived from halido-substituted tridentate hydrazone compounds revealed antimicrobial activity. This indicates the potential antimicrobial applications of related compounds (Lingjie He et al., 2018).
Interaction with Fluoride Anion
The interaction of upper-rim 1,3-alternate tetraoxacalix[2]arene[2]triazine azacrowns with fluoride anion led to cavity changes of the host molecules. This research suggests potential applications in sensing or binding fluoride ions (Bao-Yong Hou et al., 2007).
properties
IUPAC Name |
N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]-2-(3,5-dioxo-2H-1,2,4-triazin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFN5O3/c13-7-2-1-3-8(14)6(7)5-15-18-10(20)4-9-11(21)16-12(22)19-17-9/h1-3,5H,4H2,(H,18,20)(H2,16,19,21,22)/b15-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDMRYGQJJBLTD-PJQLUOCWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=NNC(=O)CC2=NNC(=O)NC2=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=N/NC(=O)CC2=NNC(=O)NC2=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.